![molecular formula C22H18N4O2 B2440982 (E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide CAS No. 1285630-44-5](/img/structure/B2440982.png)
(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C22H18N4O2 and its molecular weight is 370.412. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- HNCP has demonstrated promising anticancer activity in preclinical studies. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound appears to inhibit cell proliferation, induce apoptosis, and interfere with tumor growth pathways. Further studies are needed to explore its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases, from arthritis to neurodegenerative conditions. HNCP has shown anti-inflammatory effects by modulating key inflammatory pathways. Researchers are exploring its potential as a therapeutic agent for managing chronic inflammatory disorders .
- HNCP contains functional groups that can chelate metal ions. This property makes it relevant in metal-based drug design. By binding to metal ions, HNCP may influence their bioavailability, transport, and toxicity. Applications include metal detoxification and targeted drug delivery systems .
- Oxidative stress contributes to aging, neurodegeneration, and cardiovascular diseases. HNCP exhibits antioxidant properties, scavenging free radicals and protecting cells from oxidative damage. Researchers are investigating its potential as a natural antioxidant or as an ingredient in health supplements .
- HNCP’s unique molecular structure gives rise to interesting photophysical properties. It absorbs and emits light in specific wavelength ranges. Scientists are exploring its use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors .
- HNCP’s crystal structure and coordination behavior have attracted attention in the field of crystal engineering. Researchers study its supramolecular interactions, crystal packing, and polymorphism. Understanding these aspects can aid in designing new materials with desired properties .
Anticancer Potential
Anti-inflammatory Properties
Metal Ion Chelation
Antioxidant Activity
Photophysical Applications
Coordination Chemistry and Crystal Engineering
properties
IUPAC Name |
N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O2/c1-14(16-9-4-5-12-21(16)27)23-26-22(28)20-13-19(24-25-20)18-11-6-8-15-7-2-3-10-17(15)18/h2-13,27H,1H3,(H,24,25)(H,26,28)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLWSGVBVVIDCV-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC(=NN1)C2=CC=CC3=CC=CC=C32)C4=CC=CC=C4O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC(=NN1)C2=CC=CC3=CC=CC=C32)/C4=CC=CC=C4O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.